molecular formula C13H17N3O2 B7471726 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide

Cat. No. B7471726
M. Wt: 247.29 g/mol
InChI Key: QNSJNCSEUVWSOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. It may also work by scavenging free radicals and reducing oxidative stress in the body.
Biochemical and Physiological Effects:
2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and inhibit the growth of cancer cells. Studies have also suggested that this compound may have neuroprotective effects and could improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide in lab experiments is that it has been found to have low toxicity in animal studies. This makes it a safe compound to work with in the laboratory. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide. One area of research could focus on its potential use in the treatment of neurodegenerative diseases. Another area of research could focus on its anticancer properties and its potential use in cancer therapy. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to design experiments that specifically target its effects.

Synthesis Methods

The synthesis of 2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide involves the condensation of 3-methyl-2-oxobenzimidazole with N-isopropylacetamide in the presence of a catalyst. The reaction is carried out under reflux with the use of a solvent such as ethanol or methanol. The resulting product is then purified through recrystallization to obtain a pure form of the compound.

Scientific Research Applications

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide has been found to have potential applications in the field of medicine. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. Studies have also suggested that this compound may have neuroprotective effects and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3O2/c1-9(2)14-12(17)8-16-11-7-5-4-6-10(11)15(3)13(16)18/h4-7,9H,8H2,1-3H3,(H,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNSJNCSEUVWSOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(=O)CN1C2=CC=CC=C2N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-methyl-2-oxobenzimidazol-1-yl)-N-propan-2-ylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.